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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

Apiezon L Grease: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals experiencing
lubrication issues with Apiezon L grease.

Troubleshooting Poor Lubrication

This guide addresses common issues encountered during the use of Apiezon L grease in
experimental setups.

Question: Why am | experiencing poor lubrication or seizing of components after applying
Apiezon L grease?

Answer: Poor lubrication with Apiezon L grease can stem from several factors, primarily related
to temperature, application technique, and contamination. Apiezon L is specifically designed for
use at ambient temperatures, generally between 10 to 30°C (50 to 86°F).[1][2][3][4] Exceeding
this temperature range can significantly impact its lubricating properties.

Troubleshooting Steps:

» Verify Operating Temperature: Ensure the application temperature is within the
recommended range of 10 to 30°C.[3][4] If your experiment requires higher temperatures,
consider using Apiezon H Grease or Apiezon AP101.[1][2][3]
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 Inspect for Contamination: Apiezon L grease has powerful 'gettering’ properties, meaning it
can absorb harmful grease and chemical impurities from surfaces.[1][2][4] However, this also
means it can become saturated with contaminants, reducing its effectiveness. Ensure all
surfaces are scrupulously clean before application.

o Review Application Technique: The effectiveness of the grease is highly dependent on its
application. An excessive amount of grease can lead to increased friction and outgassing in
vacuum systems, while too little will not provide adequate lubrication. A thin, even film is
ideal.

» Check for Grease Degradation: While Apiezon L has a long shelf life, it can degrade if
improperly stored. The complex chemical structure that gives it strong 'gettering’ properties
also makes it susceptible to absorbing airborne vapors, especially water and other
hydrocarbons if the container is left open.[1] This can compromise its performance.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended operating temperature for Apiezon L grease?

Al: Apiezon L grease is designed for use at ambient temperatures, typically between 10 to
30°C (50 to 86°F).[1][2][3][4] Its performance deteriorates at higher temperatures.[5][6]

Q2: How should | apply Apiezon L grease for optimal performance?

A2: For best results, apply a thin, economical film of Apiezon L grease to clean, dry surfaces.
For applications like O-rings, a light smear that creates a sheen is sufficient.[7] Over-application
should be avoided.

Q3: How do I clean surfaces before and after applying Apiezon L grease?

A3: Before application, ensure surfaces are clean and free of any contaminants. To remove
Apiezon L grease, wipe off any excess with a soft, lint-free cloth.[1][2][8] Any remaining residue
can be washed away with aromatic hydrocarbon solvents like toluene or xylene, or warm soapy
water.[1][2][8] For a more environmentally friendly option, limonene can be used.[1][2][8] Do not
use alcohols (ethanol, IPA) or ketones (acetone, MEK) for cleaning as they are not effective
solvents for this grease.[1][2][8]
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Q4: Can Apiezon L grease be used in high vacuum systems?

A4: Yes, Apiezon L grease is specifically designed for use in ultra-high vacuum (UHV)
applications due to its extremely low vapor pressure of 7 x 10~ Torr at 20°C.[1][2][3][4]

Q5: Is Apiezon L grease compatible with all materials?

A5: No. Due to its hydrocarbon base, Apiezon L grease is not compatible with EPDM, EPR,
butyl rubber, and PVC seals.[]

Q6: What are the advantages of Apiezon L grease over silicone-based greases?

A6: Apiezon L grease is silicone-free, which prevents issues like ‘creep’ and 'carry over' that are
common with silicone-based products.[1][2][8][9] This is critical in applications where sample
contamination must be avoided, such as in mass spectrometry or surface science.[1][2][8][9]
Silicone contamination can also interfere with paint or metal deposition processes.[2][8][9]

Q7: Is Apiezon L grease resistant to radiation?

A7: Yes, Apiezon L grease has built-in resistance to irradiation and maintains its lubrication
properties in high-radiation environments, showing only a small increase in stiffness after
significant exposure.[1][4][8][9] This makes it a better choice than silicone, ester, or
halogenated greases which can decompose at lower radiation levels.[4][8][9]

Quantitative Data

Table 1: Physical Properties of Apiezon L Grease

Property

Value

Vapor Pressure @ 20°C

7 x 1011 Torr[1][2][3][10]

Typical Working Temperature Range

10 to 30°C (50 to 86°F)[3][10]

Relative Density @ 20°C

0.896[3][10]

Dropping Point (ASTM.D 566)

42 to 52°C[10]

Thermal Conductivity @ 20°C

0.194 W/m°C[10]
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Table 2: Viscosity of Molten Apiezon L Grease

Temperature Viscosity (cSt)
50°C 766[10]
100°C 62.3[10]

Experimental Protocols

Protocol 1: Standard Application of Apiezon L Grease for Ground Glass Joints

» Surface Preparation: Thoroughly clean the male and female ground glass joints with an
appropriate solvent (e.g., toluene or xylene) to remove any old grease or contaminants.
Ensure the surfaces are completely dry.

o Grease Application: Using a clean spatula or a gloved finger, apply a small, continuous band
of Apiezon L grease around the upper part of the male joint. Avoid applying grease to the
very tip to prevent it from being pushed into the system.

o Joint Assembly: Insert the male joint into the female joint and rotate them against each other
several times. This will spread the grease evenly, creating a thin, transparent, and uniform
seal. A properly greased joint will appear clear, without any streaks or air bubbles.

 Inspection: Visually inspect the joint to ensure a complete seal has been formed. If there are
any gaps or imperfections, separate the joints, clean them, and repeat the application
process.

o Cleanup: Wipe away any excess grease from the exterior of the joint with a cloth lightly
dampened with a hydrocarbon solvent.

Visualizations
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Caption: Troubleshooting workflow for poor lubrication with Apiezon L grease.
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Apiezon L Grease

Properties:
- Hydrocarbon-based
- Low vapor pressure
- Radiation resistant

Advantages:
- No ‘creep’ or ‘carry over'
- Prevents sample contamination
- Excellent for high vacuum

Limitations:
- Limited temperature range
- Incompatible with some rubbers

Silicone Grease

Properties:
- Polydimethylsiloxane-based
- Good stability

Disadvantages:
Advantages: - Prone to ‘creep’ and contamination
- Wide temperature range (some types) - Can cloud optics
- Poor lubrication for metal-to-metal

Click to download full resolution via product page

Caption: Comparison of Apiezon L and Silicone-based greases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.tedpella.com/technote_html/891-1-2-4-12-101-104-Apiezon-L-M-N-TN.pdf
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://www.benchchem.com/product/b1171838#troubleshooting-poor-lubrication-with-apiezon-l-grease
https://www.benchchem.com/product/b1171838#troubleshooting-poor-lubrication-with-apiezon-l-grease
https://www.benchchem.com/product/b1171838#troubleshooting-poor-lubrication-with-apiezon-l-grease
https://www.benchchem.com/product/b1171838#troubleshooting-poor-lubrication-with-apiezon-l-grease
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

